Cas no 476671-26-8 ((2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476671-26-8
• MF: C₂₀H₁₅N₃O₄S
• MW: 393.415803194046
• CID: 6588579
• PubChem ID: 86261371
• Update Time: 2025-07-20

(2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-(3-ethoxy-4-hydroxyphenyl)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[(3-ethoxy-4-hydroxyphenyl)methylene]-4-(3-nitrophenyl)-
• (E)-3-(3-ethoxy-4-hydroxyphenyl)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• F0760-0512
• (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• AKOS002857418
• 476671-26-8

• Inchi： 1S/C20H15N3O4S/c1-2-27-19-9-13(6-7-18(19)24)8-15(11-21)20-22-17(12-28-20)14-4-3-5-16(10-14)23(25)26/h3-10,12,24H,2H2,1H3/b15-8+
• InChI Key： PLKKAUNYAKPRLS-OVCLIPMQSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=CC([N+]([O-])=O)=C2)=CS1)=C\C1=CC=C(O)C(OCC)=C1

Computed Properties

• Exact Mass: 393.07832714g/mol
• Monoisotopic Mass: 393.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 620.4±65.0 °C(Predicted)
• pka: 9.21±0.35(Predicted)

Additional information on (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Recent Advances in the Study of (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS: 476671-26-8)

The compound (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS: 476671-26-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiazole and nitrophenyl moieties, has shown promising activity in various biological assays, particularly in the context of anti-inflammatory and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile effectively inhibits the NF-κB pathway, a critical regulator of inflammatory responses. This inhibition was observed in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile exhibits selective cytotoxicity against certain cancer cell lines, particularly those with high expression of EGFR (epidermal growth factor receptor). The researchers attributed this activity to the compound's ability to disrupt EGFR-mediated signaling, leading to apoptosis and cell cycle arrest. These findings open new avenues for the development of targeted cancer therapies.

The synthetic chemistry community has also made strides in optimizing the production of this compound. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile, addressing previous challenges related to yield and purity. The new method employs a one-pot reaction strategy, significantly reducing the number of purification steps and improving overall efficiency. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising developments, challenges remain in the clinical translation of (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile. For example, its long-term safety profile and potential off-target effects need to be thoroughly investigated. Additionally, more studies are required to explore its interactions with other drugs and its efficacy in combination therapies. Nevertheless, the current body of research underscores the compound's potential as a versatile therapeutic agent, and future studies are likely to build on these findings to bring it closer to clinical application.

In conclusion, (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS: 476671-26-8) represents a promising candidate for the treatment of inflammatory and neoplastic diseases. Recent studies have shed light on its molecular mechanisms, synthetic accessibility, and therapeutic potential, paving the way for further exploration. As research continues, this compound may emerge as a valuable addition to the pharmacopeia of modern medicine.